Cas no 1430222-06-2 (2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile)

2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile structure
1430222-06-2 structure
Product Name:2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile
CAS No:1430222-06-2
MF:C14H12ClN3O2
MW:289.716981887817
CID:2086841
Update Time:2023-11-22

2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile
    • 2-[(6-chloro-3-ethyl-2,4-dioxopyrimidin-1-yl)methyl]benzonitrile
    • 2-((6-Chloro-3-ethyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
    • 2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile
    • Inchi: 1S/C14H12ClN3O2/c1-2-17-13(19)7-12(15)18(14(17)20)9-11-6-4-3-5-10(11)8-16/h3-7H,2,9H2,1H3
    • InChI Key: OLHHKMKGYKDSCX-UHFFFAOYSA-N
    • SMILES: ClC1=CC(N(CC)C(N1CC1C=CC=CC=1C#N)=O)=O

Computed Properties

  • Exact Mass: 289.0618043 g/mol
  • Monoisotopic Mass: 289.0618043 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4
  • Molecular Weight: 289.71

2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile
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$ 1918.00 2023-04-18
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